![molecular formula C12H17BrClNO B1525244 3-[(2-Bromophenoxy)methyl]piperidine hydrochloride CAS No. 1220019-26-0](/img/structure/B1525244.png)
3-[(2-Bromophenoxy)methyl]piperidine hydrochloride
Overview
Description
“3-[(2-Bromophenoxy)methyl]piperidine hydrochloride” is a chemical compound with the molecular formula C12H17BrClNO . It has a molecular weight of 306.63 . This compound is used for proteomics research .
Molecular Structure Analysis
The InChI code for “3-[(2-Bromophenoxy)methyl]piperidine hydrochloride” is 1S/C12H16BrNO.ClH/c13-11-3-5-12(6-4-11)15-9-10-2-1-7-14-8-10;/h3-6,10,14H,1-2,7-9H2;1H . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Proteomics Research
3-[(2-Bromophenoxy)methyl]piperidine hydrochloride: is utilized in proteomics research due to its potential as a biochemical tool . Proteomics, the large-scale study of proteins, is crucial for understanding cellular processes. This compound can be used to modify proteins or peptides, thereby helping in the study of protein structure, function, and interactions.
Organic Synthesis
This compound serves as a valuable intermediate in organic synthesis . Its structure allows for the introduction of the piperidine moiety into larger molecules, which is particularly useful in the synthesis of complex organic compounds, including pharmaceuticals and agrochemicals.
Pharmacological Studies
Due to its structural characteristics, 3-[(2-Bromophenoxy)methyl]piperidine hydrochloride can be employed in the development of pharmacological agents . It may be used to synthesize compounds with potential therapeutic effects, such as receptor agonists or antagonists.
Material Science
In material science, this compound could be used to create novel polymers or coatings with specific properties . The bromophenoxy group in particular may allow for cross-linking, which can enhance the durability and stability of materials.
Analytical Chemistry
3-[(2-Bromophenoxy)methyl]piperidine hydrochloride: may be used as a standard or reagent in analytical chemistry . Its well-defined structure and properties make it suitable for use in chromatography, mass spectrometry, and other analytical techniques.
Chemical Education
As a compound with distinct chemical and physical properties, it can be used in educational settings to demonstrate principles of chemistry and chemical reactions . It provides a practical example for teaching about halogenated compounds and their reactivity.
Biopharma Production
The compound’s potential applications in biopharma production include its use as a building block for the synthesis of bioactive molecules . It could play a role in the creation of new drugs or in the optimization of existing pharmaceutical processes.
Environmental Science
In environmental science, 3-[(2-Bromophenoxy)methyl]piperidine hydrochloride could be studied for its environmental fate and behavior . Understanding its degradation and interaction with environmental factors is important for assessing its impact and for developing remediation strategies.
Safety and Hazards
properties
IUPAC Name |
3-[(2-bromophenoxy)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO.ClH/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYMWUPOZCBBNNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=CC=CC=C2Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Bromophenoxy)methyl]piperidine hydrochloride | |
CAS RN |
1220019-26-0 |
Source
|
| Record name | Piperidine, 3-[(2-bromophenoxy)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220019-26-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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